
Application Notes and Protocols: Indigo
Carmine as a pH Indicator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indigo

Cat. No.: B7821893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indigo carmine, also known as 5,5'-indigodisulfonic acid sodium salt, is a versatile organic dye

with applications in the food industry, medical diagnostics, and as a chemical indicator.[1][2][3]

While it is widely recognized as a redox indicator, it also functions as a pH indicator in alkaline

conditions, exhibiting a distinct color change.[1][2][3] These application notes provide detailed

information and protocols for the use of indigo carmine as a pH indicator in chemical reactions.

Indigo carmine's utility as a pH indicator is primarily in the higher pH range, making it suitable

for specific titrations and the monitoring of basic solutions. Its dual nature as both a pH and

redox indicator necessitates careful consideration of the chemical environment to ensure

accurate interpretation of color changes.

Physicochemical Properties and pH Indicating
Mechanism
Indigo carmine is a water-soluble salt of indigotindisulfonic acid.[1][2] The color change of

indigo carmine in response to pH is due to the protonation and deprotonation of the molecule,

which alters its electronic structure and, consequently, its light absorption properties. In its

deprotonated (basic) form, the molecule absorbs light at a different wavelength compared to its

protonated (less basic) form.
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The chemical equilibrium governing this color change can be represented as follows:
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Caption: Chemical equilibrium of indigo carmine pH indicator.

Quantitative Data
The following table summarizes the key quantitative data for indigo carmine as a pH indicator.

Parameter Value Reference

pH Range 11.4 - 13.0 [4][5]

11.5 - 14.0 [1][6][7]

11.6 - 14.0 [8]

Color Change Blue to Yellow [1][3][4][6][7]

pKa 11.17 - 12.99 [9]

Absorbance Maximum (λmax) ~610-615 nm (Blue form) [4][10][11]

~450 nm (Yellow form) [6]
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Preparation of Indigo Carmine Indicator Solution (0.2%
w/v)
This protocol describes the preparation of a standard 0.2% aqueous solution of indigo carmine

for use as a pH indicator.

Materials:

Indigo carmine powder (C16H8N2Na2O8S2)

Distilled or deionized water

500 mL volumetric flask

Weighing boat

Spatula

Magnetic stirrer and stir bar (optional)

Procedure:

Accurately weigh 1.0 g of indigo carmine powder using a weighing boat.

Transfer the powder to a 500 mL volumetric flask.

Add approximately 400 mL of distilled or deionized water to the flask.

Stopper the flask and shake gently to dissolve the powder. A magnetic stirrer can be used for

more efficient dissolution.

Once the powder is completely dissolved, add distilled or deionized water to the 500 mL

mark.

Invert the flask several times to ensure the solution is homogeneous.

Store the prepared indicator solution in a well-sealed, light-resistant bottle. The solution has

a limited shelf life and should be prepared fresh for optimal performance.[12]
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Protocol for Acid-Base Titration
This protocol outlines the general steps for performing an acid-base titration using indigo
carmine as the indicator. This is suitable for the titration of a strong acid with a strong base

where the endpoint is expected to be in the alkaline range.

Materials:

Analyte solution (e.g., a known concentration of a strong acid)

Titrant solution (e.g., a standard solution of a strong base like NaOH)

Indigo carmine indicator solution (0.2%)

Burette

Pipette

Erlenmeyer flask

White tile or background for easy color observation

Workflow:
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Preparation Titration

Endpoint & Analysis

Pipette a known volume
of the analyte into

an Erlenmeyer flask.

Add 2-3 drops of
indigo carmine indicator.

Fill the burette with
the titrant solution.

Slowly add the titrant
to the analyte while swirling.

Observe for the color change
from blue to yellow.

Record the volume of
titrant used at the endpoint.

Calculate the concentration
of the analyte.

Click to download full resolution via product page

Caption: General workflow for an acid-base titration.

Procedure:

Preparation:

Rinse the burette with a small amount of the titrant solution and then fill it, ensuring no air

bubbles are present in the tip. Record the initial burette reading.

Pipette a precise volume of the analyte solution into a clean Erlenmeyer flask.
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Add 2-3 drops of the 0.2% indigo carmine indicator solution to the analyte. The solution

should turn blue.

Titration:

Place the Erlenmeyer flask on a white tile under the burette to easily observe the color

change.

Slowly add the titrant from the burette to the analyte while continuously swirling the flask.

As the endpoint is approached, the color may temporarily change at the point of titrant

addition. Add the titrant drop by drop at this stage.

Endpoint Determination:

The endpoint is reached when the entire solution undergoes a permanent color change

from blue to yellow.

Record the final burette reading.

Calculation:

Calculate the volume of titrant used by subtracting the initial reading from the final reading.

Use the stoichiometry of the reaction and the known concentration of the titrant to

calculate the concentration of the analyte.

Applications and Considerations
Monitoring of Alkaline Solutions: Indigo carmine is particularly useful for visually estimating

the pH of highly alkaline solutions within its transition range.

Dual Redox and pH Indicator: It is crucial to be aware of the redox properties of the system

being studied. In the presence of strong oxidizing or reducing agents, the color change may

be due to a redox reaction rather than a pH change.[13] For instance, in the Löwenthal-

Permanganate titration, indigo carmine acts as a redox indicator where it is oxidized by

excess permanganate.[13][14][15]
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Stability: Aqueous solutions of indigo carmine have limited stability and can be affected by

light and changes in pH over time.[12] It is recommended to use freshly prepared solutions

for accurate results.

Safety and Handling
Indigo carmine is generally considered to have low toxicity. However, as with all laboratory

chemicals, appropriate personal protective equipment (PPE), including safety glasses and

gloves, should be worn. Avoid inhalation of the powder and contact with skin and eyes. Consult

the Safety Data Sheet (SDS) for detailed safety information.

By following these guidelines and protocols, researchers, scientists, and drug development

professionals can effectively utilize indigo carmine as a pH indicator in their chemical

analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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